4-Iodo-2,6-dimethylbenzaldehyde
Overview
Description
4-Iodo-2,6-dimethylbenzaldehyde is a chemical compound with the molecular formula C9H9IO. It is used in the preparation of multiporphyrin arrays as light-harvesting model compounds and related molecular photonic devices . Its molecular weight is 260.07 .
Molecular Structure Analysis
The molecular structure of 4-Iodo-2,6-dimethylbenzaldehyde consists of an iodine atom attached to the benzene ring at the 4th position, and two methyl groups attached at the 2nd and 6th positions. The benzaldehyde group is attached at the 1st position .Scientific Research Applications
Building Blocks for Synthesis
“4-Iodo-2,6-dimethylbenzaldehyde” is a useful building block for chemical synthesis . It is usually obtained by aromatic iodination of commercial 4,6-diiodoanilines . The synthesis of this compound is simple and scalable, making it a valuable resource in synthetic chemistry .
Medicinal Chemistry
This compound has been highlighted in several publications for its applications in medicinal chemistry . It can be used in the synthesis of various pharmaceutical compounds, contributing to the development of new drugs and treatments .
Material Science
In the field of material science, “4-Iodo-2,6-dimethylbenzaldehyde” is used in the synthesis of new materials . Its unique properties can contribute to the development of advanced materials with improved performance .
Ligand Design for Catalysis
“4-Iodo-2,6-dimethylbenzaldehyde” is also used in ligand design for catalysis . It can be used to create catalysts that speed up chemical reactions, making industrial processes more efficient .
Life Science Research
This compound is used in life science research . It can be used in various fields such as cell biology, genomics, and proteomics . Its unique properties make it a valuable tool in the study of biological systems .
Biopharma Production
In biopharma production, “4-Iodo-2,6-dimethylbenzaldehyde” can be used in the synthesis of biopharmaceutical products . It can contribute to the development of new therapies and treatments .
Safety And Hazards
properties
IUPAC Name |
4-iodo-2,6-dimethylbenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9IO/c1-6-3-8(10)4-7(2)9(6)5-11/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHLAWHSARRXXPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1C=O)C)I |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9IO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Iodo-2,6-dimethylbenzaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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